Cas no 1439307-35-3 (3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole)
1439307-35-3 structure
Product Name:3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole
CAS No:1439307-35-3
MF:C17H16N2
MW:248.322343826294
CID:2113094
Update Time:2023-11-19
3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole
- CID 89595536
- 1H-Pyrazole, 3-(3,4-dimethylphenyl)-5-phenyl-
-
- Inchi: 1S/C17H16N2/c1-12-8-9-15(10-13(12)2)17-11-16(18-19-17)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,18,19)
- InChI Key: YBLQVTWIKSVTSH-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=CC(C2C=CC(C)=C(C)C=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 285
- Topological Polar Surface Area: 28.7
3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504650-1g |
3-(3,4-Dimethylphenyl)-5-phenyl-1H-pyrazole |
1439307-35-3 | 97% | 1g |
$539 | 2022-06-12 |
3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1439307-35-3 (3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk